1-Methyl-1-oxo-1lambda6-thia-2,4-diazacyclohexen-3-one

• IUPAC Name: 1-methyl-1-oxo-1λ6-thia-2,4-diazacyclohexen-3-one
• InChI: InChI=1S/C4H8N2O2S/c1-9(8)3-2-5-4(7)6-9/h2-3H2,1H3,(H,5,7)
• InChI Key: LLTGSRAOFMKWDV-UHFFFAOYSA-N
• Canonical SMILES: CS1(=NC(=O)NCC1)=O
• Molecular Formula: C4H8N2O2S
• Molecular Weight: 148.19 g/mol
• CAS No.: 2287341-07-3

Description

1-Methyl-1-oxo-1lambda6-thia-2,4-diazacyclohexen-3-one is a useful research compound. Its molecular formula is C4H8N2O2S and its molecular weight is 148.18. The purity is usually 95%.
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Scientific Research Applications

Photochemistry and Photocyclization

• A study by Anklam, Lau, and Margaretha (1985) discusses the photochemistry of related 4-thia-2-cycloalkenones, highlighting selective photocyclization processes in these compounds (Anklam et al., 1985).

Heterocyclic Synthesis and Applications

• Norris (2008) reviews the synthesis and applications of 1,2,4-oxadiazines and thiadiazines, providing insight into the broader class of compounds to which 1-Methyl-1-oxo-1lambda6-thia-2,4-diazacyclohexen-3-one belongs (Norris, 2008).

Thia-Michael Addition Reactions

• Dong et al. (2006) explored thia-Michael addition reactions using related compounds as thiol equivalents. This study contributes to understanding the reactivity and potential applications of such compounds in organic synthesis (Dong et al., 2006).

Photoluminescent Properties

• Han et al. (2009) synthesized and analyzed the photoluminescent properties of 1,3,4-thia(oxa)diazole-based compounds, which could be relevant for understanding the photophysical behavior of similar compounds (Han et al., 2009).

Reaction with Isocyanates and Isothiocyanates

• Eremeev et al. (1985) investigated the reaction of similar 1,3-thiazolidine and 1,4-tetrahydrothiazine compounds with isocyanates and isothiocyanates, providing insights into the chemical reactivity of such structures (Eremeev et al., 1985).

Application in Tobacco Flavoring

• Zhao Yu (2010) describes the synthesis of methyl 3-(2-oxo-cyclohexyl)propionate, a compound related to this compound, highlighting its application in tobacco flavoring (Zhao Yu, 2010).

Conformational and Computational Studies

• Carballeira and Pérez-Juste (1997) conducted an ab initio study of N- and O-containing rings, which can be relevant for understanding the conformational properties of similar compounds (Carballeira and Pérez-Juste, 1997).